Cas no 920750-30-7 (4,5-Isoxazoledicarboxylic acid, 3-(chloromethyl)-, 4,5-dimethyl ester)

• Product Name: 4,5-Isoxazoledicarboxylic acid, 3-(chloromethyl)-, 4,5-dimethyl ester
• CAS No: 920750-30-7
• MF: C₈H₈ClNO₅
• MW: 233.605821609497
• CID: 755436
• PubChem ID: 71423920
• Update Time: 2025-04-19

4,5-Isoxazoledicarboxylic acid, 3-(chloromethyl)-, 4,5-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 4,5-Isoxazoledicarboxylic acid, 3-(chloromethyl)-, 4,5-dimethyl ester
• dimethyl 3-(chloromethyl)-1,2-oxazole-4,5-dicarboxylate
• DTXSID00842725
• 920750-30-7

• Inchi： 1S/C8H8ClNO5/c1-13-7(11)5-4(3-9)10-15-6(5)8(12)14-2/h3H2,1-2H3
• InChI Key： UJHFPUMTDRVROU-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OC)=C(C(=O)OC)ON=1

Computed Properties

• Exact Mass: 233.0091000g/mol
• Monoisotopic Mass: 233.0091000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.6Ų